Cas no 1638329-69-7 (3-(Isopropoxycarbonyl)aminophenylboronic acid)

• Product Name: 3-(Isopropoxycarbonyl)aminophenylboronic acid
• CAS No: 1638329-69-7
• MF: C₁₀H₁₄BNO₄
• MW: 223.033463001251
• MDL: MFCD22375024
• CID: 4610113
• PubChem ID: 74788655
• Update Time: 2024-11-06

3-(Isopropoxycarbonyl)aminophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Isopropoxycarbonyl)amino]phenylboronic acid
• (3-((Isopropoxycarbonyl)amino)phenyl)boronic acid
• {3-[(Isopropoxycarbonyl)amino]phenyl}boronic acid
• Y2454
• [3-(propan-2-yloxycarbonylamino)phenyl]boronic acid
• MFCD22375024
• (3-((Isopropoxycarbonyl)amino)phenyl)boronicacid
• E84503
• SB79978
• BS-31186
• (3-{[(propan-2-yloxy)carbonyl]amino}phenyl)boronic acid
• CS-0178724
• 1638329-69-7
• 3-(Isopropoxycarbonyl)aminophenylboronic acid

• MDL： MFCD22375024
• Inchi： 1S/C10H14BNO4/c1-7(2)16-10(13)12-9-5-3-4-8(6-9)11(14)15/h3-7,14-15H,1-2H3,(H,12,13)
• InChI Key： BYJOHPRULZBYSR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(B(O)O)C=1)=O)C(C)C

Computed Properties

• Exact Mass: 223.1015881g/mol
• Monoisotopic Mass: 223.1015881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8